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Compound of Interest

Compound Name: Fenthion-d6

Cat. No.: B563001

Fenthion-d6: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Fenthion-d6, a critical tool for
researchers, scientists, and drug development professionals engaged in the quantitative
analysis of the organophosphate insecticide Fenthion. This document outlines its core
properties, primary applications in research, and detailed experimental methodologies.

Introduction to Fenthion-d6

Fenthion-d6 is the deuterium-labeled analogue of Fenthion, an organothiophosphate
insecticide.[1] In Fenthion-d6, six hydrogen atoms on the two methoxy groups are replaced
with deuterium atoms. This isotopic substitution results in a molecule that is chemically identical
to Fenthion in its reactivity and chromatographic behavior but has a distinct, higher molecular
weight. This key difference allows it to be distinguished from native Fenthion by mass
spectrometry.

Its primary and crucial role in research is as an internal standard for the accurate quantification
of Fenthion residues in a variety of complex matrices, including environmental, agricultural, and
biological samples.[2] The use of a stable isotope-labeled internal standard like Fenthion-d6 is
considered the gold standard in quantitative mass spectrometry as it effectively compensates
for variations in sample preparation, injection volume, and instrument response, thereby
significantly improving the accuracy and precision of the analytical results.[2][3]
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Core Properties and Quantitative Data

Fenthion-d6 is commercially available from various suppliers, typically as a solution in a
specified solvent or as a neat solid. Key quantitative data for Fenthion-d6 are summarized in
the table below.

Property Value Reference

0,0-di(methyl-d3) O-[3-methyl-
Chemical Name 4-(methylthio)phenyl] [4]

phosphorothioate

Synonyms Fenthion-d6 (O,0-dimethyl-d6)  [4]
CAS Number 1189662-83-6 [1114]
Molecular Formula C10H9D6O3PS2 [1]
Molecular Weight 284.37 g/mol [1]
Isotopic Enrichment =98 atom % D [2]
Chemical Purity Typically 295% [4]
Physical Appearance Varies (e.g., neat, in solution)

Storage Conditions Refrigerated (2-8°C) [21[4]
Unlabeled CAS 55-38-9 (Fenthion) [1]

Experimental Protocols: Quantification of Fenthion
using Fenthion-d6

The following sections provide representative methodologies for the quantification of Fenthion
in environmental or biological samples using Fenthion-d6 as an internal standard with Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)
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The QUEChERS method is a widely adopted sample preparation technique for the analysis of
pesticide residues in various food and environmental matrices.

 Homogenization: A representative sample (e.g., 10-15 g of fruit, vegetable, or soil) is
homogenized.

» Extraction: A subsample (e.g., 10 g) is placed in a 50 mL centrifuge tube. A known amount of
Fenthion-d6 internal standard solution is added. 10 mL of acetonitrile is then added, and the
tube is vigorously shaken for 1 minute.

e Salting Out: A salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate, and
0.5 g disodium hydrogen citrate sesquihydrate) is added to the tube. The tube is immediately
shaken vigorously for 1 minute and then centrifuged.[5]

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer
is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine (PSA)
and MgSOa). The tube is vortexed and then centrifuged.

o Final Extract: The supernatant is collected, and a portion may be diluted or directly
transferred to an autosampler vial for analysis.

GC-MS/MS Analysis

o Chromatographic Separation:
o GC System: Agilent 7890B GC or equivalent.
o Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
o Injector: Splitless mode at 250°C.

o Oven Program: Initial temperature of 70°C held for 2 minutes, ramped to 150°C at
25°C/min, then to 200°C at 3°C/min, and finally to 280°C at 8°C/min, held for 10 minutes.

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

e Mass Spectrometric Detection:
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o MS System: Agilent 7000D Triple Quadrupole MS or equivalent.
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions (Example):
» Fenthion: Precursor lon -> Product lon 1, Product lon 2
» Fenthion-d6: Precursor lon -> Product lon 1, Product lon 2

o Data Analysis: The concentration of Fenthion is determined by comparing the peak area
ratio of the analyte to the internal standard (Fenthion/Fenthion-d6) against a calibration
curve prepared with known concentrations of Fenthion and a constant concentration of
Fenthion-d6.

LC-MS/MS Analysis

o Chromatographic Separation:
o LC System: Shimadzu Nexera X2 UHPLC or equivalent.
o Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 pum particle size).

o Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in
methanol.[6]

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometric Detection:
o MS System: Sciex QTRAP 6500+ or equivalent.
o lonization Mode: Electrospray lonization (ESI) in positive mode.[6]

o Acquisition Mode: Multiple Reaction Monitoring (MRM).[6]
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o MRM Transitions (Example):
» Fenthion: Q1 mass -> Q3 mass 1, Q3 mass 2
= Fenthion-d6: Q1 mass -> Q3 mass 1, Q3 mass 2

o Data Analysis: Similar to GC-MS/MS, quantification is achieved by calculating the peak
area ratio of Fenthion to Fenthion-d6 and comparing it to a calibration curve.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for the quantification of Fenthion
using Fenthion-d6 as an internal standard.
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Caption: General workflow for Fenthion quantification using Fenthion-d6.
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Caption: Rationale for using Fenthion-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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